Cas no 1390228-55-3 (6-chloro-N-(1H-indol-5-yl)-5-methyl-N-(4-methylpentan-2-yl)pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-(1H-indol-5-yl)-5-methyl-N-(4-methylpentan-2-yl)pyridine-3-sulfonamide
• CAS No: 1390228-55-3
• MF: C₂₀H₂₄ClN₃O₂S
• MW: 405.941462516785
• CID: 5824699
• PubChem ID: 60321965
• Update Time: 2025-10-31

6-chloro-N-(1H-indol-5-yl)-5-methyl-N-(4-methylpentan-2-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26606244
• 1390228-55-3
• Z1223150630
• AKOS008271530
• 6-chloro-N-(1H-indol-5-yl)-5-methyl-N-(4-methylpentan-2-yl)pyridine-3-sulfonamide

• Inchi： 1S/C20H24ClN3O2S/c1-13(2)9-15(4)24(17-5-6-19-16(11-17)7-8-22-19)27(25,26)18-10-14(3)20(21)23-12-18/h5-8,10-13,15,22H,9H2,1-4H3
• InChI Key： LGVOAKALAFYRDX-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)S(N(C1C=CC2=C(C=CN2)C=1)C(C)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 405.1277759g/mol
• Monoisotopic Mass: 405.1277759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 74.4Ų

Additional information on 6-chloro-N-(1H-indol-5-yl)-5-methyl-N-(4-methylpentan-2-yl)pyridine-3-sulfonamide

6-Chloro-N-(1H-Indol-5-yl)-5-methyl-N-(4-methylpentan-2-yl)pyridine-3-sulfonamide (CAS No. 1390228-55-3): A Comprehensive Overview

6-Chloro-N-(1H-indol-5-yl)-5-methyl-N-(4-methylpentan-2-yl)pyridine-3-sulfonamide (CAS No. 1390228-55-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the sulfonamide class of compounds, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The indole moiety in the structure of 6-chloro-N-(1H-indol-5-yl)-5-methyl-N-(4-methylpentan-2-yl)pyridine-3-sulfonamide is particularly noteworthy. Indoles are heterocyclic aromatic compounds that are widely found in natural products and have been extensively studied for their pharmacological effects. The presence of this moiety in the compound suggests potential interactions with various biological targets, such as receptors and enzymes, which could be exploited for therapeutic purposes.

The sulfonamide group in the compound is another key structural feature. Sulfonamides are well-known for their ability to inhibit bacterial dihydropteroate synthase, an enzyme essential for folic acid synthesis in bacteria. This property has made sulfonamides a cornerstone in the development of antibiotics. However, recent research has also highlighted the potential of sulfonamides in other therapeutic areas, such as cancer and inflammatory diseases.

In terms of its chemical structure, 6-chloro-N-(1H-indol-5-yl)-5-methyl-N-(4-methylpentan-2-yl)pyridine-3-sulfonamide consists of a pyridine ring substituted with a chloro group at the 6-position and a methyl group at the 5-position. The pyridine ring is further functionalized with a sulfonamide group that is attached to an indole ring and a branched alkyl chain (4-methylpentan-2-yl). This unique combination of functional groups contributes to the compound's overall stability and solubility, which are crucial factors in drug development.

Recent studies have explored the biological activities of 6-chloro-N-(1H-indol-5-yl)-5-methyl-N-(4-methylpentan-2-yl)pyridine-3-sulfonamide. One notable area of research is its potential as an antitumor agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that regulate cell proliferation and survival.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular components. Preclinical studies have demonstrated that 6-chloro-N-(1H-indol-5-yl)-5-methyl-N-(4-methylpentan-2-yl)pyridine-3-sulfonamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-chloro-N-(1H-indol-5-yl)-5-methyl-N-(4-methylpentan-2-yl)pyridine-3-sulfonamide have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for its potential use as an oral medication. Additionally, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

In conclusion, 6-chloro-N-(1H-indol-5-yl)-5-methyl-N-(4-methylpentan-2-yl)pyridine-3-sulfonamide (CAS No. 1390228-55-3) is a promising compound with diverse biological activities. Its unique chemical structure, combining an indole moiety with a sulfonamide group and a branched alkyl chain, confers it with potential therapeutic applications in areas such as cancer and inflammation. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.